Cas no 1181573-11-4 (3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid)

• Product Name: 3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid
• CAS No: 1181573-11-4
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• CID: 2141512
• Update Time: 2023-08-04

3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxy-phenyl)-thiophene-2-carboxylic acid
• 3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid

• Inchi： 1S/C13H12O4S/c1-16-10-4-3-8(7-11(10)17-2)9-5-6-18-12(9)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： YGDVFMYDEBTXPV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 84